molecular formula C7H7ClN2O B8435132 N-(3-Chloro-pyridin-2-ylmethyl)-formamide

N-(3-Chloro-pyridin-2-ylmethyl)-formamide

Cat. No.: B8435132
M. Wt: 170.59 g/mol
InChI Key: YURCTHGGIFZVSK-UHFFFAOYSA-N
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Description

N-(3-Chloro-pyridin-2-ylmethyl)-formamide is a useful research compound. Its molecular formula is C7H7ClN2O and its molecular weight is 170.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7ClN2O

Molecular Weight

170.59 g/mol

IUPAC Name

N-[(3-chloropyridin-2-yl)methyl]formamide

InChI

InChI=1S/C7H7ClN2O/c8-6-2-1-3-10-7(6)4-9-5-11/h1-3,5H,4H2,(H,9,11)

InChI Key

YURCTHGGIFZVSK-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(N=C1)CNC=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Chloro-pyridine-2-carbonitrile (0.4 g) was reduced by hydrogenation in the presence of RaNi (0.1 g) in THF/20% NH3 (5 mL) at 30 psi. The solvent was removed and the residue was treated with 88% formic acid (10 mL) and heated at 90° C. overnight. The solvent was removed under reduced pressure, and the residue was re-dissolved in EtOAc. The organic layer was washed with Na2CO3, brine, dried, and concentrated. The residue was purified by silica gel column chromatography eluting with 100% EtOAc to give 0.3 g of the title compound. MS (APCI) m/e 171 (M+H)+, 1H NMR (500 MHz, DMSO-d6): □ 9.8.51-8.53 (m, 2H), 8.15 (s, 1H), 7.93 (d, J=7.98 Hz, 1H), 7.38 (dd, J=8.13, 4.16 Hz, 1H), 4.53 (d, J=5.52 Hz, 1H).
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.1 g
Type
catalyst
Reaction Step Three

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